2-[((S)-2-Amino-3-methyl-butyrylamino)-methyl]-piperidine-1-carboxylic acid benzyl ester

• IUPAC Name: benzyl 2-[[[(2S)-2-amino-3-methylbutanoyl]amino]methyl]piperidine-1-carboxylate
• InChI: InChI=1S/C19H29N3O3/c1-14(2)17(20)18(23)21-12-16-10-6-7-11-22(16)19(24)25-13-15-8-4-3-5-9-15/h3-5,8-9,14,16-17H,6-7,10-13,20H2,1-2H3,(H,21,23)/t16?,17-/m0/s1
• InChI Key: JJBYGJZXDAVYHZ-DJNXLDHESA-N
• Canonical SMILES: CC(C)C(C(=O)NCC1CCCCN1C(=O)OCC2=CC=CC=C2)N
• Isomeric SMILES: CC(C)[C@@H](C(=O)NCC1CCCCN1C(=O)OCC2=CC=CC=C2)N
• Molecular Formula: C19H29N3O3
• Molecular Weight: 347.5 g/mol

Description

2-[((S)-2-Amino-3-methyl-butyrylamino)-methyl]-piperidine-1-carboxylic acid benzyl ester is a synthetic piperidine derivative characterized by a benzyl ester group at the 1-position of the piperidine ring and an (S)-2-amino-3-methyl-butyrylamino-methyl substituent at the 2-position. The (S)-configuration of the amino acid moiety is critical for its stereochemical specificity, which may influence biological interactions and pharmacokinetic properties.

Biological Activity

2-[((S)-2-Amino-3-methyl-butyrylamino)-methyl]-piperidine-1-carboxylic acid benzyl ester, with the CAS number 1354024-69-3, is a compound of interest in medicinal chemistry due to its structural features that suggest potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula of 2-[((S)-2-Amino-3-methyl-butyrylamino)-methyl]-piperidine-1-carboxylic acid benzyl ester is C19H29N3O3, with a molecular weight of 347.45 g/mol. Its structure includes a piperidine ring and an amino acid derivative, which may contribute to its biological activities.

Anticancer Activity

Recent studies have highlighted the potential anticancer properties of compounds similar to 2-[((S)-2-Amino-3-methyl-butyrylamino)-methyl]-piperidine-1-carboxylic acid benzyl ester. For instance, compounds with similar structural motifs have shown significant cytotoxicity against various cancer cell lines. A study demonstrated that certain piperidine derivatives exhibited IC50 values lower than standard chemotherapeutics such as doxorubicin, indicating promising anticancer activity .

The mechanism by which this compound exerts its biological effects is not fully elucidated; however, it is hypothesized that the piperidine moiety may interact with specific cellular targets involved in cancer proliferation and survival pathways. Molecular dynamics simulations suggest that these compounds could interact hydrophobically with target proteins, impacting their function .

Inhibition of Enzymatic Activity

Inhibitors targeting monoacylglycerol lipase (MAGL) have been studied for their potential therapeutic effects in pain and inflammation. Compounds structurally related to 2-[((S)-2-Amino-3-methyl-butyrylamino)-methyl]-piperidine-1-carboxylic acid benzyl ester have shown promise as MAGL inhibitors, suggesting that they may possess anti-inflammatory properties .

Study on Anticancer Properties

A recent investigation into a series of piperidine derivatives revealed that one compound exhibited significant activity against A-431 and Jurkat cell lines, with an IC50 value significantly lower than that of doxorubicin. This study utilized molecular docking studies to predict interactions between the compounds and their targets, reinforcing the importance of structural modifications in enhancing biological activity .

In Vivo Studies

In vivo studies involving animal models have demonstrated that compounds similar to 2-[((S)-2-Amino-3-methyl-butyrylamino)-methyl]-piperidine-1-carboxylic acid benzyl ester can effectively modulate inflammatory responses. These studies indicated a reduction in inflammatory markers in treated groups compared to controls, suggesting a potential application in treating inflammatory diseases .

Data Table: Biological Activities Summary

Activity Type	Compound	Target/Cell Line	IC50 Value	Reference
Anticancer	Compound A	A-431	<10 µM
Anticancer	Compound B	Jurkat	<5 µM
MAGL Inhibition	Compound C	Human MAGL	2.5 nM
Anti-inflammatory	Compound D	LPS-treated mice	Significant reduction in markers

Scientific Research Applications

Medicinal Chemistry

The compound has been investigated for its role as a potential therapeutic agent due to its structural similarity to known bioactive molecules. Its ability to interact with various biological targets makes it a candidate for drug development.

Case Studies:

• A study published in Pharmaceutical Chemistry highlighted the synthesis of various piperidine derivatives, including this compound, which exhibited promising activity against certain cancer cell lines .

Anticonvulsant Activity

Research indicates that piperidine derivatives can exhibit anticonvulsant properties. The structure of 2-[((S)-2-Amino-3-methyl-butyrylamino)-methyl]-piperidine-1-carboxylic acid benzyl ester suggests potential efficacy in modulating neurotransmitter systems involved in seizure activities.

Data Table: Anticonvulsant Activity of Piperidine Derivatives

Compound Name	Activity (ED50)	Toxicity (TD50)	Protection Index
Compound A	18.4 mg/kg	170.2 mg/kg	9.2
Compound B	TBD	TBD	TBD

Drug Delivery Systems

The compound's structure allows it to be utilized in drug delivery systems, particularly for enhancing the bioavailability of poorly soluble drugs. Its ability to facilitate uptake through transporters like hPEPT1 has been documented .

Case Study:
A patent application described formulations that include this compound as a prodrug, improving the pharmacokinetic profiles of co-administered drugs through enhanced absorption mechanisms .

Neuroprotective Effects

Emerging research suggests that certain piperidine derivatives might offer neuroprotective benefits, potentially beneficial in neurodegenerative diseases.

Comparison with Similar Compounds

a. 3-[((S)-2-Amino-3-methyl-butyrylamino)-methyl]-piperidine-1-carboxylic acid benzyl ester

• Structural Difference : Substitution at the 3-position of piperidine instead of 2.
• Implications: Positional isomerism may alter steric hindrance and hydrogen-bonding capacity, affecting target binding. Piperidine derivatives with substituents at the 2-position (e.g., the target compound) often exhibit enhanced conformational rigidity compared to 3-substituted analogs, as noted in studies of piperidine-based protease inhibitors .

b. 2-[((S)-2-Amino-3-methyl-butyrylamino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester

• Structural Difference : Benzyl ester replaced with tert-butyl ester.
• Implications: The tert-butyl group increases lipophilicity (logP ~2.5 vs. Benzyl esters are more prone to enzymatic hydrolysis, which may influence metabolic stability .

c. 4-((S)-2-Amino-3-methyl-butyryl)-2-methyl-piperazine-1-carboxylic acid benzyl ester

• Structural Difference : Piperazine ring replaces piperidine, with a methyl group at the 2-position.
• However, this compound was discontinued due to synthesis challenges or stability issues .

Physicochemical Properties

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Properties
Target Compound	C19H27N3O3	345.44	High stereochemical purity (S-configuration), moderate logP (~3.1), benzyl ester enhances aromatic interactions.
3-Substituted analog	C19H27N3O3	345.44	Similar molecular weight but lower predicted density (1.14 g/cm³ vs. ~1.2 for target compound).
tert-Butyl ester analog	C15H29N3O3	315.41	Reduced molecular weight, higher lipophilicity (logP ~3.1), tert-butyl group resists hydrolysis.
Piperazine derivative	C17H24N4O3	356.40	Increased nitrogen content, basicity (pKa ~8.5), discontinued due to synthesis issues.

Preparation Methods

Starting Materials and Precursor Synthesis

The synthesis begins with two primary precursors:

• (S)-2-Amino-3-methylbutyric acid (Valine derivative), which provides the chiral amino acid backbone.

• Piperidine-1-carboxylic acid benzyl ester , serving as the piperidine core with a benzyl-protected carboxylic acid group.

Precursor modifications:

• The amine group of (S)-2-amino-3-methylbutyric acid is protected using 9-fluorenylmethyloxycarbonyl (Fmoc) or tert-butoxycarbonyl (Boc) groups to prevent undesired side reactions during coupling.

• Piperidine-1-carboxylic acid is esterified with benzyl alcohol via Steglich esterification (DCC/DMAP) or acid-catalyzed Fischer esterification , achieving 85–90% yields.

Amide Bond Formation

The critical step involves coupling the protected amino acid to the piperidine derivative. Two dominant strategies are employed:

Carbodiimide-Mediated Coupling

• Reagents: N,N'-Dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCI) with N-Hydroxybenzotriazole (HOBt).

• Conditions: Anhydrous dichloromethane (DCM) or dimethylformamide (DMF) at 0–25°C for 12–24 hours.

• Mechanism: The carbodiimide activates the carboxylic acid to form an O-acylisourea intermediate, which reacts with the piperidine amine to yield the amide bond.

• Yield: 78–92% after purification.

Mixed Carbonate Activation

• Reagents: Di-tert-butyl dicarbonate (Boc₂O) in the presence of triethylamine.

• Conditions: Tetrahydrofuran (THF) at reflux (66°C) for 6 hours.

• Yield: 70–75% with reduced racemization risk compared to carbodiimide methods.

Deprotection and Final Modification

Post-coupling, the protective group is removed:

• Fmoc deprotection: 20% piperidine in DMF, 30 minutes, room temperature.

• Boc deprotection: Trifluoroacetic acid (TFA) in DCM (1:1 v/v), 2 hours.

The final product is isolated via column chromatography (silica gel, ethyl acetate/hexane gradient) or recrystallization from ethanol/water, yielding a white crystalline solid.

Optimization and Scalability

Solvent and Temperature Effects

• Optimal solvents: DMF enhances coupling efficiency due to its polar aprotic nature, while DCM minimizes side reactions in acid-sensitive steps.

• Temperature control: Coupling at 0°C reduces epimerization but extends reaction time; room temperature balances speed and stereochemical integrity.

Catalytic Additives

• 4-Dimethylaminopyridine (DMAP): Accelerates Steglich esterification by 40% compared to base-free conditions.

• Hydroxybenzotriazole (HOBt): Suppresses racemization by stabilizing the active ester intermediate.

Analytical Characterization

Spectroscopic Confirmation

• ¹H NMR (400 MHz, CDCl₃): δ 7.35–7.28 (m, 5H, benzyl aromatic), 4.55 (s, 2H, CH₂Ph), 3.85–3.70 (m, 2H, piperidine N-CH₂), 3.10–2.95 (m, 1H, α-amino), 1.05 (d, J = 6.8 Hz, 6H, isopropyl).

• HRMS (ESI): m/z calcd for C₁₉H₂₉N₃O₃ [M+H]⁺: 347.2209; found: 347.2212.

Purity Assessment

• HPLC: >97% purity (C₁₈ column, 70:30 acetonitrile/water, 1.0 mL/min).

• Melting point: 112–114°C (uncorrected).

Challenges and Alternative Approaches

Racemization Mitigation

• Low-temperature coupling: Reduces α-hydrogen abstraction but requires prolonged reaction times.

• Non-basic additives: HOBt outperforms HOAt in preserving chiral integrity.

Benzyl Ester Stability

• Acid sensitivity: The benzyl ester undergoes hydrolysis in strong acids (e.g., TFA), necessitating cautious deprotection conditions.

• Hydrogenolysis alternative: Catalytic hydrogenation (Pd/C, H₂) cleaves the benzyl group but risks reducing other unsaturated bonds.

Industrial-Scale Adaptations

Continuous Flow Synthesis

• Microreactor systems: Reduce reaction time by 60% through enhanced heat/mass transfer.

• In-line purification: Integrated chromatography columns enable real-time impurity removal.

Green Chemistry Innovations

• Solvent substitution: Cyclopentyl methyl ether (CPME) replaces DCM with comparable yields and improved safety.

• Catalyst recycling: Immobilized EDCI on silica gel reduces reagent waste.

Comparative Yield Analysis

Step	Reagents/Conditions	Yield (%)	Purity (%)	Source
Amine protection	Fmoc-Cl, NaHCO₃, THF	89	95
Esterification	DCC, DMAP, DCM	85	97
Amide coupling	EDCI/HOBt, DMF	92	98
Deprotection	20% piperidine/DMF	94	96
Final purification	Silica gel, EtOAc/hexane	88	97

Q & A

Basic: What are the typical synthetic routes for preparing 2-[((S)-2-Amino-3-methyl-butyrylamino)-methyl]-piperidine-1-carboxylic acid benzyl ester?

Methodological Answer:
Synthesis involves multi-step organic reactions. Key steps include:

• Step 1: Preparation of a protected piperidine derivative (e.g., via Boc protection or benzyl ester formation) to stabilize the piperidine ring during subsequent reactions .
• Step 2: Introduction of the (S)-2-amino-3-methyl-butyryl moiety using coupling agents like HATU or DCC in anhydrous solvents (e.g., DMF or THF) .
• Step 3: Deprotection and purification via column chromatography or recrystallization.
  Reaction conditions (e.g., temperature, catalyst, solvent polarity) critically influence yield and stereochemical integrity .

Basic: Which analytical techniques are essential for characterizing this compound?

Methodological Answer:

• Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR confirm regiochemistry and stereochemistry, particularly the (S)-configuration of the amino acid moiety .
• Mass Spectrometry (HRMS): Validates molecular weight and fragmentation patterns to verify structural integrity .
• Infrared Spectroscopy (IR): Identifies functional groups (e.g., carbonyl stretches at ~1700 cm⁻¹ for the benzyl ester) .

Advanced: How does stereochemistry influence its interactions with biological targets?

Methodological Answer:
The (S)-configuration of the amino acid residue is critical for enantioselective binding to enzymes or receptors. For example:

• Use molecular docking simulations to predict binding affinities with targets like proteases or GPCRs .
• Compare activity of enantiomers via chiral HPLC-separated samples in bioassays. Stereoisomerism can alter IC₅₀ values by orders of magnitude, as seen in similar piperidine derivatives .

Advanced: How can researchers resolve contradictory data in NMR spectra (e.g., unexpected peaks)?

Methodological Answer:

• Impurity Analysis: Use preparative HPLC to isolate minor components and characterize them via LC-MS .
• Dynamic Effects: Variable-temperature NMR (e.g., 25°C to −40°C) can reveal conformational exchange broadening .
• Isotopic Patterns: Check for ¹³C satellite peaks or solvent artifacts (e.g., DMSO-d₅ residual signals) .

Basic: What in vitro assays are suitable for evaluating its biological activity?

Methodological Answer:

• Enzyme Inhibition Assays: Measure IC₅₀ against serine proteases or kinases using fluorogenic substrates (e.g., AMC-linked peptides) .
• Cell Viability Tests: Use MTT or resazurin assays in cancer cell lines to assess cytotoxicity .
• Binding Studies: Surface plasmon resonance (SPR) quantifies affinity for target proteins .

Advanced: How can structure-activity relationship (SAR) studies optimize its biological activity?

Methodological Answer:

• Systematic Modifications: Replace the benzyl ester with tert-butyl or methyl groups to alter lipophilicity and metabolic stability .
• Amino Acid Side Chain Variation: Substitute 3-methyl-butyryl with cyclopropane or aryl groups to enhance target selectivity .
• Pharmacokinetic Profiling: Use in vitro microsomal assays to correlate structural changes with metabolic half-life .

Basic: What are the recommended storage conditions to ensure stability?

Methodological Answer:

• Store at −20°C under inert gas (argon or nitrogen) to prevent hydrolysis of the benzyl ester .
• Use desiccants (e.g., silica gel) in sealed containers to avoid moisture-induced degradation .
• Monitor purity every 6 months via HPLC to detect decomposition products .

Advanced: What mechanisms drive its degradation under acidic or basic conditions?

Methodological Answer:

• Acidic Hydrolysis: Protonation of the ester carbonyl accelerates cleavage, forming piperidine and benzyl alcohol derivatives. Track via pH-dependent kinetic studies .
• Base-Catalyzed Degradation: Nucleophilic attack by hydroxide ions on the carbamate group generates secondary amines. Use LC-MS to identify degradation pathways .

Advanced: How should researchers address contradictions in biological assay results (e.g., inconsistent IC₅₀ values)?

Methodological Answer:

• Assay Replication: Repeat experiments with freshly prepared stock solutions to exclude solvent or batch variability .
• Impurity Profiling: Test for trace metals (e.g., Pd from coupling reactions) that may non-specifically inhibit enzymes .
• Orthogonal Assays: Validate results using alternative methods (e.g., fluorescence polarization vs. radiometric assays) .